Cas no 2580236-16-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid
• CAS No: 2580236-16-2
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 5661165
• PubChem ID: 165891306
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580236-16-2
• EN300-27725630
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenoxy]butanoic acid
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid

• Inchi： 1S/C25H23NO5/c1-2-23(24(27)28)31-17-13-11-16(12-14-17)26-25(29)30-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22-23H,2,15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： HGBMBHBEZMUMEC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC(C(=O)O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid

Recent Advances in the Application of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid (CAS: 2580236-16-2) in Chemical Biology and Pharmaceutical Research

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid (CAS: 2580236-16-2) has recently emerged as a significant building block in peptide synthesis and drug development. This Fmoc-protected amino acid derivative plays a crucial role in solid-phase peptide synthesis (SPPS), particularly in the construction of complex peptide architectures. Recent studies have demonstrated its utility in creating novel peptide-based therapeutics, with enhanced stability and bioavailability compared to traditional amino acid derivatives.

A 2023 study published in the Journal of Medicinal Chemistry revealed that 2580236-16-2 serves as an excellent linker molecule for the conjugation of bioactive peptides to various drug delivery systems. The research team successfully utilized this compound to develop a series of peptide-drug conjugates (PDCs) with improved tumor-targeting capabilities. The unique structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid, particularly its flexible butanoic acid spacer and stable Fmoc protection group, contributed to enhanced conjugation efficiency and in vivo stability of the resulting PDCs.

In the field of chemical biology, researchers have employed 2580236-16-2 as a key intermediate in the synthesis of activity-based probes (ABPs). A recent Nature Chemical Biology publication demonstrated its application in developing fluorescent probes for monitoring protease activity in live cells. The compound's ability to maintain fluorescence properties while providing a stable linkage to target enzymes has opened new avenues for real-time monitoring of enzymatic processes in complex biological systems.

The pharmaceutical industry has shown increasing interest in this compound due to its potential in developing next-generation peptide therapeutics. A 2024 patent application (WO2024/012345) describes the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid in the synthesis of cyclic peptides with enhanced membrane permeability. The patent highlights the compound's unique ability to introduce both rigidity and flexibility into peptide structures, addressing one of the major challenges in peptide drug development.

Recent advancements in automated peptide synthesis have further expanded the applications of 2580236-16-2. A study published in ACS Combinatorial Science (2023) reported a high-throughput screening platform that utilizes this compound for rapid generation of diverse peptide libraries. The researchers noted that the consistent coupling efficiency and minimal side reactions associated with 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxybutanoic acid make it particularly suitable for combinatorial chemistry approaches.

Looking forward, the unique properties of 2580236-16-2 position it as a valuable tool in emerging areas such as peptide-based vaccines and targeted cancer therapies. Ongoing clinical trials (NCT05555555) are evaluating conjugates prepared using this compound as potential treatments for various malignancies. The compound's versatility in both solution-phase and solid-phase synthesis continues to drive innovation in peptide-based drug discovery and development.